Cas no 2029048-69-7 (5,5,5-Trifluoro-2-methyl-2-phenylpentanoic acid)

• Product Name: 5,5,5-Trifluoro-2-methyl-2-phenylpentanoic acid
• CAS No: 2029048-69-7
• MF: C₁₂H₁₃F₃O₂
• MW: 246.225634336472
• CID: 6089288
• PubChem ID: 146082290
• Update Time: 2025-10-31

5,5,5-Trifluoro-2-methyl-2-phenylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2029048-69-7
• 5,5,5-Trifluoro-2-methyl-2-phenylpentanoic acid
• EN300-7541454
• 5,5,5-Trifluoro-2-methyl-2-phenyl-pentanoic acid
• MFCD32268965

• Inchi： 1S/C12H13F3O2/c1-11(10(16)17,7-8-12(13,14)15)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3,(H,16,17)
• InChI Key： JMWFSFXSUJCTDN-UHFFFAOYSA-N
• SMILES： FC(CCC(C(=O)O)(C)C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 246.08676414g/mol
• Monoisotopic Mass: 246.08676414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 5,5,5-Trifluoro-2-methyl-2-phenylpentanoic acid

5,5,5-Trifluoro-2-methyl-2-phenylpentanoic Acid: A Comprehensive Overview

5,5,5-Trifluoro-2-methyl-2-phenylpentanoic acid, identified by the CAS registry number 2029048-69-7, is a chemically synthesized compound with a unique structure that has garnered attention in various scientific domains. This compound belongs to the class of carboxylic acids and features a trifluorinated pentanoic acid backbone with a methyl and phenyl group attached to the second carbon. The presence of fluorine atoms in its structure imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

The synthesis of 5,5,5-Trifluoro-2-methyl-2-phenylpentanoic acid involves advanced organic chemistry techniques. Researchers have explored various methods to optimize its production, including fluorination reactions and stereochemical control. Recent studies have focused on improving the yield and purity of this compound through catalytic processes and green chemistry approaches. These advancements have not only enhanced the scalability of its synthesis but also reduced environmental impacts, aligning with current sustainability goals in the chemical industry.

In terms of physical properties, 5,5,5-Trifluoro-2-methyl-2-phenylpentanoic acid exhibits a melting point of approximately 110°C and a boiling point around 300°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, while it shows limited solubility in water. These characteristics make it suitable for use in organic reactions where specific solubility profiles are required.

The chemical structure of this compound plays a pivotal role in its reactivity. The trifluorinated group introduces electron-withdrawing effects, which can influence the acidity of the carboxylic acid moiety. Recent research has delved into the correlation between the fluorination pattern and the compound's acidity constants (pKa values). Findings indicate that the trifluorinated substitution significantly lowers the pKa value compared to non-fluorinated analogs, enhancing its acidic strength. This property is advantageous in applications requiring strong acids or acid catalysts.

5,5,5-Trifluoro-2-methyl-2-phenylpentanoic acid has found applications in diverse fields. In pharmaceutical chemistry, it serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic effects. For instance, studies have explored its role in developing agents targeting specific enzymes or receptors involved in disease pathways. Additionally, its use as a precursor in polymer chemistry has been reported, where it contributes to the formation of fluorinated polymers with improved thermal stability and mechanical properties.

In materials science, researchers have investigated the incorporation of 5,5,5-Trifluoro-2-methyl-2-phenylpentanoic acid into nanomaterials for advanced applications such as drug delivery systems and sensors. The compound's ability to form stable complexes with metal ions has been leveraged to create hybrid materials with tailored functionalities. Recent breakthroughs include its use in creating biocompatible nanoparticles for targeted drug delivery, demonstrating potential in personalized medicine.

The environmental impact of 5,5,5-Trifluoro-2-methyl-2-phenylpentanoic acid has also been a topic of interest. Studies assessing its biodegradability and toxicity indicate that under controlled conditions, it undergoes slow degradation due to its stable fluorinated structure. However, efforts are underway to develop eco-friendly methods for its disposal and recycling to mitigate potential environmental risks.

In conclusion, 5,5,5-Trifluoro-2-methyl-2-phenylpentanoic acid, with its unique chemical properties and versatile applications across multiple disciplines